Cas no 959466-51-4 (2,4-Bis(benzyloxy)-5-isopropylbenzaldehyde)

• Product Name: 2,4-Bis(benzyloxy)-5-isopropylbenzaldehyde
• CAS No: 959466-51-4
• MF: C₂₄H₂₄O₃
• MW: 360.445567131042
• MDL: MFCD24849960
• CID: 1089910
• PubChem ID: 44140300
• Update Time: 2025-08-05

2,4-Bis(benzyloxy)-5-isopropylbenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 2,4-Bis(benzyloxy)-5-isopropylbenzaldehyde
• 2,4-bis(phenylmethoxy)-5-propan-2-ylbenzaldehyde
• 2,4-Bisbenzyloxy-5-Isopropylbenzaldehyde
• SCHEMBL1148548
• CS-0036541
• W12875
• BCP07312
• 2,4-Bis(benzyloxy)-5-(propan-2-yl)benzaldehyde
• 959466-51-4
• DTXSID80657632
• BS-41940
• AC-30039
• A851651
• DB-093441

• MDL： MFCD24849960
• Inchi： 1S/C24H24O3/c1-18(2)22-13-21(15-25)23(26-16-19-9-5-3-6-10-19)14-24(22)27-17-20-11-7-4-8-12-20/h3-15,18H,16-17H2,1-2H3
• InChI Key： SPNCDKLGLPWEGP-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C1C=C(C(C=O)=CC=1C(C)C)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 360.173
• Monoisotopic Mass: 360.173
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 27
• Rotatable Bond Count: 8
• Complexity: 423
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.5A^2
• XLogP3: 5.4

Experimental Properties

• Density: 1.124

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Cumenes

Additional information on 2,4-Bis(benzyloxy)-5-isopropylbenzaldehyde

2,4-Bis(benzyloxy)-5-isopropylbenzaldehyde: A Comprehensive Overview

The compound 2,4-Bis(benzyloxy)-5-isopropylbenzaldehyde, identified by the CAS number 959466-51-4, is a highly specialized organic compound with a complex structure and diverse applications. This compound is characterized by its unique aromatic framework, which includes a benzaldehyde moiety substituted with benzyloxy groups at the 2 and 4 positions and an isopropyl group at the 5 position. Its structure makes it a valuable molecule in various fields, including pharmaceuticals, agrochemicals, and advanced materials.

The synthesis of 2,4-Bis(benzyloxy)-5-isopropylbenzaldehyde typically involves multi-step organic reactions, often utilizing protection-deprotection strategies to achieve the desired regioselectivity. Recent advancements in catalytic methods have enabled more efficient syntheses, reducing production costs and environmental impact. For instance, researchers have employed palladium-catalyzed cross-coupling reactions to construct the benzyloxy substituents with high precision. These methods not only enhance the yield but also improve the overall sustainability of the synthesis process.

In terms of applications, 2,4-Bis(benzyloxy)-5-isopropylbenzaldehyde has shown promise in the development of bioactive compounds. Studies have demonstrated its potential as a lead molecule in anti-inflammatory and anticancer drug discovery. The compound's ability to modulate key cellular pathways makes it a valuable tool in pharmacological research. Recent findings suggest that it exhibits selective inhibition against certain enzymes involved in inflammation, offering new avenues for therapeutic intervention.

Beyond its pharmacological applications, this compound has also found utility in materials science. Its rigid aromatic structure and functional groups make it an ideal candidate for constructing advanced polymers and hybrid materials. For example, researchers have explored its use as a building block for self-healing polymers, where its aldehyde group plays a critical role in dynamic covalent bonding networks. This application highlights the compound's versatility across multiple disciplines.

The structural complexity of 2,4-Bis(benzyloxy)-5-isopropylbenzaldehyde presents both challenges and opportunities for further research. Its reactivity under various conditions has been extensively studied, revealing insights into its potential for use in organic synthesis as an intermediate or precursor. Recent studies have focused on its participation in enantioselective reactions, where it serves as a chiral auxiliary to control stereochemistry in complex molecules.

In conclusion, 2,4-Bis(benzyloxy)-5-isopropylbenzaldehyde is a multifaceted compound with significant potential across diverse fields. Its unique structure and reactivity make it a valuable asset in modern chemical research and development. As ongoing studies continue to uncover new applications and optimize its synthesis, this compound is poised to play an increasingly important role in advancing scientific innovation.